Cas no 69440-52-4 (4-{2-[3-(3-methoxyphenyl)-3-propylpyrrolidin-1-yl]ethyl}aniline)

• Product Name: 4-{2-[3-(3-methoxyphenyl)-3-propylpyrrolidin-1-yl]ethyl}aniline
• CAS No: 69440-52-4
• MF: C₂₂H₃₀N₂O
• MW: 338.486405849457
• CID: 1736752
• PubChem ID: 16039
• Update Time: 2025-04-21

4-{2-[3-(3-methoxyphenyl)-3-propylpyrrolidin-1-yl]ethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{2-[3-(3-methoxyphenyl)-3-propylpyrrolidin-1-yl]ethyl}aniline
• 4-[2-[3-(3-Methoxyphenyl)-3-propyl-1-pyrrolidinyl]ethyl]aniline
• 4-[2-[3-(3-methoxyphenyl)-3-propylpyrrolidin-1-yl]ethyl]aniline
• 1-(p-Aminophenethyl)-3-(m-methoxyphenyl)-3-propylpyrrolidine
• BRN 1396365
• 69440-52-4
• DTXSID10989317
• Pyrrolidine, 1-(p-aminophenethyl)-3-(m-methoxyphenyl)-3-propyl-

• Inchi： 1S/C22H30N2O/c1-3-12-22(19-5-4-6-21(16-19)25-2)13-15-24(17-22)14-11-18-7-9-20(23)10-8-18/h4-10,16H,3,11-15,17,23H2,1-2H3
• InChI Key： ATBMEZMUEUHJRE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1(CCC)CN(CCC2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 338.236
• Monoisotopic Mass: 338.235814
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.054
• Boiling Point: 486.8°C at 760 mmHg
• Flash Point: 248.2°C
• Refractive Index: 1.568
• PSA: 38.49